(6-Bromo-5-methylpyridin-3-yl)methanamine

• IUPAC Name: (6-bromo-5-methylpyridin-3-yl)methanamine
• InChI: InChI=1S/C7H9BrN2/c1-5-2-6(3-9)4-10-7(5)8/h2,4H,3,9H2,1H3
• InChI Key: ZHEUZZIEFCEYNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Br)CN
• Molecular Formula: C7H9BrN2
• Molecular Weight: 201.06 g/mol

Description

“(6-Bromo-5-methylpyridin-3-yl)methanamine” is a chemical compound with the CAS Number: 1355231-24-1. It has a molecular weight of 201.07.

Molecular Structure Analysis

The InChI code for “(6-Bromo-5-methylpyridin-3-yl)methanamine” is 1S/C7H9BrN2/c1-5-2-6(3-9)4-10-7(5)8/h2,4H,3,9H2,1H3. This indicates that the compound has a pyridine ring with a bromine atom and a methyl group attached to it.

Physical And Chemical Properties Analysis

“(6-Bromo-5-methylpyridin-3-yl)methanamine” is a powder. The compound has a molecular weight of 201.07. Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not available in the retrieved data.

Scientific Research Applications

Synthesis and Biological Applications

• Synthesis and Evaluation for Antibacterial and Antifungal Activities : A compound closely related to (6-Bromo-5-methylpyridin-3-yl)methanamine, synthesized for its potential biological activities, demonstrated acceptable antibacterial and antifungal effects (Rao, Prasad, & Rao, 2013). This suggests that similar compounds may also have valuable antimicrobial properties.

• Role in Synthesizing Dopamine and Serotonin Receptor Antagonists : Another study focused on the efficient synthesis of a carboxylic acid moiety of a potent dopamine D2 and D3 and serotonin-3 (5-HT3) receptors antagonist. It highlights the compound's utility in the synthesis of complex molecules with potential therapeutic applications (Hirokawa, Horikawa, & Kato, 2000).

• Schiff Base Compound Synthesis for Antibacterial Activity : A Schiff base compound involving a related chemical structure was synthesized and found to have excellent antibacterial activities, pointing towards the utility of such compounds in developing new antibacterial agents (Wang, Nong, Sht, & Qi, 2008).

• Palladium-Catalyzed Imine Hydrolysis : Research involving the palladium-catalyzed hydrolysis of imine linkages in a compound similar to (6-Bromo-5-methylpyridin-3-yl)methanamine sheds light on potential catalytic applications and mechanistic insights into metal-catalyzed reactions (Ahmad et al., 2019).

• Antimicrobial Activities of Quinoline Derivatives : A study on quinoline derivatives, structurally related to the compound , demonstrated significant in vitro antibacterial and antifungal activities, suggesting a pathway for the development of new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).

Safety and Hazards

The compound is labeled with the signal word “Danger” and has hazard statements H302, H315, H318, H335. This indicates that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.